Cas no 125731-30-8 (2-chloro-4,5-dimethyl-3-Pyridinecarbonitrile)

• Product Name: 2-chloro-4,5-dimethyl-3-Pyridinecarbonitrile
• CAS No: 125731-30-8
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD13181798
• CID: 1103354
• PubChem ID: 14569540
• Update Time: 2025-06-26

2-chloro-4,5-dimethyl-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,5-dimethyl-3-Pyridinecarbonitrile
• 2-Chloro-3-cyano-4,5-dimethylpyridine
• 2-chloro-4,5-dimethylpyridine-3-carbonitrile
• 2-Chloro-4,5-dimethyl-nicotinonitrile
• DTXSID30561750
• DB-082947
• 125731-30-8
• 2-chloro-4,5-dimethylnicotinonitrile
• SB32287

• MDL： MFCD13181798
• Inchi： 1S/C8H7ClN2/c1-5-4-11-8(9)7(3-10)6(5)2/h4H,1-2H3
• InChI Key： QGDVPDPHUNZVER-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C)=C(C=N1)C

Computed Properties

• Exact Mass: 166.03000
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68000
• LogP: 2.22348

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-chloro-4,5-dimethyl-3-Pyridinecarbonitrile

2-Chloro-4,5-Dimethyl-3-Pyridinecarbonitrile (CAS No. 125731-30-8): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-4,5-dimethyl-3-pyridinecarbonitrile (CAS No. 125731-30-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring with a cyano group and several substituents. The presence of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The molecular formula of 2-chloro-4,5-dimethyl-3-pyridinecarbonitrile is C₉H₈ClN₂, and its molecular weight is approximately 185.62 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of appropriate precursors and subsequent functional group modifications. The high reactivity of the cyano group and the electron-withdrawing properties of the chlorine atom contribute to its utility in a wide range of applications.

In the pharmaceutical industry, 2-chloro-4,5-dimethyl-3-pyridinecarbonitrile has been explored as a potential lead compound for drug development. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for the treatment of cancer and inflammatory disorders.

Beyond its pharmaceutical applications, 2-chloro-4,5-dimethyl-3-pyridinecarbonitrile has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of conductive polymers and other advanced materials. Studies have demonstrated that incorporating this compound into polymer matrices can enhance their electrical conductivity and mechanical strength, opening up new possibilities in the development of electronic devices and sensors.

The environmental impact of 2-chloro-4,5-dimethyl-3-pyridinecarbonitrile has also been a subject of interest. Researchers have investigated its biodegradability and toxicity to ensure its safe use in industrial processes. Findings from these studies suggest that while the compound is stable under normal conditions, it can be effectively degraded by certain microorganisms under controlled environments. This information is crucial for developing sustainable manufacturing practices and minimizing environmental risks.

In conclusion, 2-chloro-4,5-dimethyl-3-pyridinecarbonitrile (CAS No. 125731-30-8) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and functional groups make it a valuable intermediate in various synthetic processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in scientific and industrial contexts.